Cas no 1495362-34-9 (6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester)

• Product Name: 6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester
• CAS No: 1495362-34-9
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 6076555
• PubChem ID: 65348686
• Update Time: 2025-11-01

6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 2-amino-6-benzothiazolecarboxylate
• EN300-6508138
• 1495362-34-9
• AKOS014684118
• tert-butyl 2-amino-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C12H14N2O2S/c1-12(2,3)16-10(15)7-4-5-8-9(6-7)17-11(13)14-8/h4-6H,1-3H3,(H2,13,14)
• InChI Key： VCKMPNMRSNUMQC-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC(C)(C)C)=O)=CC=C2N=C1N

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 393.2±34.0 °C(Predicted)
• pka: 2.71±0.10(Predicted)

Additional information on 6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester

Comprehensive Overview of 6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester (CAS No. 1495362-34-9)

The compound 6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester (CAS No. 1495362-34-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core and an amino functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its versatility in drug discovery and material science applications.

In recent years, the demand for benzothiazole derivatives has surged, driven by their role in developing novel therapeutics. The 2-amino substitution in this ester variant enhances its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Users frequently search for terms like "benzothiazole synthesis" or "amino ester applications," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the 1,1-dimethylethyl ester (tert-butyl ester) group offers improved stability during reactions, a feature highly valued in peptide coupling and polymer chemistry. Laboratories focusing on green chemistry—another trending search query—explore this compound's potential for eco-friendly catalytic processes. Its compatibility with microwave-assisted and flow chemistry techniques further boosts its appeal in high-throughput screening.

Analytical studies of CAS No. 1495362-34-9 highlight its distinct spectroscopic signatures, such as NMR shifts and mass fragmentation patterns, which aid in quality control. These characteristics are critical for industries prioritizing QC/QA compliance, a frequently searched term in pharmaceutical forums. Additionally, computational chemists utilize this compound to validate molecular docking models, addressing another popular research area.

Beyond pharmaceuticals, 6-Benzothiazolecarboxylic acid derivatives show promise in materials science, particularly in designing organic semiconductors and fluorescent probes. This dual applicability resonates with interdisciplinary researchers, as evidenced by search trends combining "benzothiazole electronics" and "bioconjugation techniques." The compound’s thermal stability and photophysical properties are under investigation for next-gen optoelectronic devices.

Regulatory and safety profiles of this ester are rigorously documented, ensuring adherence to global standards like REACH and ICH guidelines—keywords often associated with chemical compliance searches. Its non-hazardous classification under normal handling conditions makes it a preferred choice for academic and industrial labs alike.

In conclusion, 6-Benzothiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester exemplifies innovation at the intersection of chemistry and technology. As research trends evolve toward multifunctional scaffolds and sustainable synthesis, this compound is poised to remain a focal point in scientific discourse, answering the community's pressing questions through its diverse utility.